N-(4-fluorobenzyl)-2-phenoxypropanamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C16H16FNO2/c1-12(20-15-5-3-2-4-6-15)16(19)18-11-13-7-9-14(17)10-8-13/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: ZDIPGGCQSBVBIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=C(C=C1)F)OC2=CC=CC=C2
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(4-fluorobenzyl)-2-phenoxypropanamide, also known as FUB-AKB48, is a synthetic cannabinoid that belongs to the benzylindazole family. It was first synthesized in 2012 and has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(4-fluorobenzyl)-2-phenoxypropanamide acts as a cannabinoid receptor agonist, specifically targeting CB1 and CB2 receptors. It has been found to have a high affinity for these receptors, which are involved in the regulation of several physiological processes such as pain perception, appetite, and mood. This compound also has an affinity for the TRPV1 receptor, which is involved in the regulation of pain perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been found to induce a range of effects such as euphoria, relaxation, and altered perception. This compound has also been shown to increase heart rate, blood pressure, and body temperature. Long-term use of synthetic cannabinoids can lead to several adverse effects such as addiction, psychosis, and cognitive impairment.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-2-phenoxypropanamide has several advantages for lab experiments. It has a high affinity for cannabinoid receptors, which makes it useful for studying the effects of cannabinoid receptor activation. This compound is also relatively easy to synthesize, which makes it accessible for researchers. However, this compound has several limitations for lab experiments. It has a short half-life, which makes it difficult to study its long-term effects. Furthermore, this compound has a high potential for abuse, which makes it difficult to control its use in lab experiments.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)-2-phenoxypropanamide. One area of research could focus on the development of this compound analogs with improved pharmacological properties. Another area of research could focus on the potential therapeutic applications of this compound, particularly in the treatment of inflammatory diseases and cancer. Furthermore, future research could focus on the long-term effects of this compound use and its potential for addiction and abuse.
Conclusion:
This compound is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. It acts as a cannabinoid receptor agonist and has been shown to have anti-inflammatory and analgesic effects. This compound has several advantages for lab experiments, but also has limitations due to its short half-life and potential for abuse. Future research could focus on the development of this compound analogs with improved pharmacological properties and the potential therapeutic applications of this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-2-phenoxypropanamide has been studied for its potential therapeutic applications in several areas. It has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis. This compound has also been shown to have analgesic effects, which could be beneficial for the treatment of chronic pain. Furthermore, this compound has been studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.